Cas no 1804038-04-7 (1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one
• CAS No: 1804038-04-7
• MF: C₁₂H₁₃BrF₂O
• MW: 291.131829977036
• CID: 4979780
• Update Time: 2025-05-21

1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one

• Inchi： 1S/C12H13BrF2O/c1-2-8-3-4-11(12(14)15)9(5-8)6-10(16)7-13/h3-5,12H,2,6-7H2,1H3
• InChI Key： KZLSTCIKSPQYCH-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C(F)F)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 233
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one

1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one (CAS 1804038-04-7): A Comprehensive Technical Overview

1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one (CAS 1804038-04-7) is an important organic compound with significant applications in pharmaceutical and material science research. This brominated difluoromethyl ketone derivative has gained attention in recent years due to its unique structural features and potential as a building block for more complex molecules.

The molecular structure of 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one combines several functional groups that contribute to its reactivity and utility. The presence of both bromo and difluoromethyl groups on the aromatic ring makes this compound particularly interesting for researchers working on fluorinated pharmaceuticals and agrochemical intermediates. Recent studies in medicinal chemistry have highlighted the importance of such fluorinated compounds in drug development.

From a synthetic chemistry perspective, CAS 1804038-04-7 serves as a versatile intermediate. The bromo substituent provides an excellent handle for further functionalization through various cross-coupling reactions, while the difluoromethyl group offers unique electronic properties that can influence biological activity. This dual functionality makes it valuable for constructing more complex molecular architectures.

The growing interest in fluorine-containing compounds in pharmaceutical research has increased demand for specialized intermediates like 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one. Approximately 20-30% of modern drugs contain fluorine atoms, and this trend continues to grow. Researchers are particularly interested in how the difluoromethyl group affects metabolic stability and bioavailability of potential drug candidates.

In material science applications, compounds with CAS 1804038-04-7 have shown promise in the development of specialty polymers and liquid crystals. The combination of aromaticity and fluorine substitution can lead to materials with unique optical and electronic properties. This has become especially relevant with the increasing demand for advanced materials in organic electronics and display technologies.

When handling 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one, standard laboratory safety protocols should be followed. While not classified as hazardous under normal conditions, proper personal protective equipment including gloves and eye protection is recommended. Storage should be in a cool, dry place, protected from light to maintain stability.

The synthesis of CAS 1804038-04-7 typically involves multi-step organic transformations starting from commercially available precursors. Recent advances in green chemistry have led to more efficient synthetic routes with improved atom economy and reduced environmental impact. These developments align with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Analytical characterization of 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one is typically performed using techniques such as NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and HPLC for purity assessment. The compound's unique spectral signatures make identification and quality control relatively straightforward for experienced chemists.

Market trends indicate growing demand for specialized fluorinated building blocks like CAS 1804038-04-7. The global market for fluorochemicals is projected to continue expanding, driven by pharmaceutical and advanced material applications. Custom synthesis providers and specialty chemical suppliers are increasingly offering compounds in this structural class to meet research needs.

Researchers working with 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one should be aware of recent literature exploring its derivatives. Several published studies have demonstrated its utility in constructing more complex molecules with potential biological activity. The compound's versatility makes it particularly valuable in fragment-based drug discovery approaches.

Quality specifications for CAS 1804038-04-7 typically include purity requirements (often ≥95% by HPLC), residual solvent limits, and confirmation of structural identity. Reputable suppliers provide comprehensive analytical data with each batch, ensuring researchers can confidently incorporate this intermediate into their synthetic schemes.

Future research directions involving 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one may explore its use in novel synthetic methodologies, particularly those employing catalysis or flow chemistry techniques. The compound's well-defined reactivity profile makes it an attractive candidate for method development studies in organic synthesis.

For researchers considering CAS 1804038-04-7 for their projects, consultation with synthetic chemistry experts is recommended to fully exploit its potential. The compound's multiple reactive sites allow for diverse transformation possibilities, but careful planning is required to achieve desired selectivity in complex syntheses.

In summary, 1-Bromo-3-(2-(difluoromethyl)-5-ethylphenyl)propan-2-one represents a valuable tool for modern chemical research. Its combination of fluorine substitution and versatile reactivity makes it particularly relevant in today's pharmaceutical and material science landscape. As research into fluorinated compounds continues to expand, intermediates like CAS 1804038-04-7 will likely play increasingly important roles in scientific innovation.